Methyl-2-deoxy-alpha-D-ribofuranoside

• IUPAC Name: (2R,3S,5S)-2-(hydroxymethyl)-5-methoxyoxolan-3-ol
• InChI: InChI=1S/C6H12O4/c1-9-6-2-4(8)5(3-7)10-6/h4-8H,2-3H2,1H3/t4-,5+,6-/m0/s1
• InChI Key: NVGJZDFWPSOTHM-JKUQZMGJSA-N
• Canonical SMILES: COC1CC(C(O1)CO)O
• Isomeric SMILES: CO[C@@H]1C[C@@H]([C@H](O1)CO)O
• Molecular Formula: C6H12O4
• DSSTOX Substance ID: DTXSID801267437
• Molecular Weight: 148.16 g/mol
• CAS No.: 51255-17-5

Description

“Methyl-2-deoxy-alpha-D-ribofuranoside” is a nucleoside compound. It is named after the methyl group that forms a chemical bond with 2-deoxy-alpha-D-ribofuranoside. Its molecular formula is C6H12O4 and its relative molecular mass is 148.16g/mol.

Synthesis Analysis

Methyl 2-deoxy-D-ribofuranoside is a methylglucoside that is synthesized by the reaction of thiourea with chloroacetic acid. The anomers of this compound are atypical and the product can be obtained in high yield (70%) by the use of chromatography.

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C6H12O4. The IUPAC Standard InChI is InChI=1S/C6H12O4/c1-9-6-2-4 (8)5 (3-7)10-6/h4-8H,2-3H2,1H3.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include a boiling point of 324.1±42.0 °C at 760 mmHg, a density of 1.2±0.1 g/cm3, and a refractive index of 1.480.

Scientific Research Applications

• Biochemical Probes : Methyl-2-deoxy-alpha-D-ribofuranoside derivatives, such as 2'-deoxy-2'-C-a-methylribonucleosides, are valuable biochemical probes for studying RNA structure and function (Li & Piccirilli, 2005).

• Molecular Structure and Conformation Analysis : Its derivatives are used in determining molecular structure and conformation. For example, methyl 2-deoxy-β-d-erythro-pentofuranoside's spin-coupling constants were obtained using NMR spectroscopy, aiding in structural and conformational analysis (Church, Carmichael, & Serianni, 1997).

• Synthetic Applications in Carbohydrate Chemistry : It plays a role in carbohydrate chemistry, as seen in the formation of derivatives under specific conditions, aiding in the understanding of carbohydrate reactions and structures (Hollenberg, Watanabe, & Fox, 1975).

• Nucleoside Synthesis : It is used in the efficient synthesis of nucleosides, which are key components in genetic material. For example, derivatives like methyl 3,5-di-O-benzyl-alpha-D-ribofuranoside are used to construct branched ribonucleosides (Li, Lu, & Piccirilli, 2007).

• RNA Structure and Function Analysis : Specific modifications of this compound derivatives enable the study of RNA's structure and function, particularly the role of the 2'-hydroxyl group (Li & Piccirilli, 2004).

• Precursors for Medical Imaging Tracers : Derivatives like methyl 3-O-acetyl-2-deoxy-5-(p-toluenesulfonyl)-D-ribofuranosides serve as precursors for tracers used in tumor hypoxia imaging (Křížková, Wieczorek, & Hammerschmidt, 2016).

Safety and Hazards

For safety, it is advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Use personal protective equipment and wear chemical impermeable gloves. Ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas. Keep people away from and upwind of spill/leak.

Customer Q & A

Q1: How does the presence of the 2'-hydroxyl group influence the conformational preferences of ribofuranose rings?

A1: While the provided research doesn't directly investigate methyl 2-deoxy-α-D-ribofuranoside, it examines the conformational characteristics of methyl β-d-ribofuranoside and its 2-deoxy counterpart. The research utilizes NMR spectroscopy and computational analysis to demonstrate that the absence of the 2'-hydroxyl group in 2-deoxy-β-d-ribofuranose leads to significant differences in the preferred conformations compared to β-d-ribofuranose. [] This difference arises from the altered steric interactions and hydrogen bonding patterns in the absence of the 2'-hydroxyl group.

Q2: What are the key spectroscopic techniques used to study the conformation of methyl 2-deoxy-β-d-ribofuranoside?

A2: The research primarily employs Nuclear Magnetic Resonance (NMR) spectroscopy to investigate the conformation of methyl 2-deoxy-β-d-ribofuranoside. Specifically, the researchers utilize 1D and 2D NMR experiments to determine a comprehensive set of ¹³C-¹H and ¹³C-¹³C spin-coupling constants. [] These coupling constants provide valuable information about the dihedral angles between atoms in the molecule, which in turn, can be correlated to the conformational preferences of the ribofuranose ring.